Cas no 1273585-09-3 (2-Chloro-5-fluoro-4-nitrobenzonitrile)

• Product Name: 2-Chloro-5-fluoro-4-nitrobenzonitrile
• CAS No: 1273585-09-3
• MF: C₇H₂ClFN₂O₂
• MW: 200.55438375473
• CID: 4938014
• Update Time: 2023-08-22

2-Chloro-5-fluoro-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-nitrobenzonitrile

• Inchi： 1S/C7H2ClFN2O2/c8-5-2-7(11(12)13)6(9)1-4(5)3-10/h1-2H
• InChI Key： KYSRRQCCBNHRBW-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(=C1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 199.9788832 g/mol
• Monoisotopic Mass: 199.9788832 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6
• Molecular Weight: 200.55